Cas no 1260384-36-8 (5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile)

5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core with a cyano substituent at the 3-position. This structure offers versatility in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the nitrile group provides a reactive handle for further functionalization. Its rigid scaffold is valuable in designing kinase inhibitors and other targeted therapeutics. The compound’s high purity and well-defined synthetic pathway ensure reproducibility in research applications. Suitable for use in cross-coupling reactions and as an intermediate in drug discovery, it demonstrates consistent performance in both academic and industrial settings.
5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile structure
1260384-36-8 structure
Product Name:5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
CAS No:1260384-36-8
MF:C8H4FN3
MW:161.135864257813
CID:5291613
Update Time:2026-03-10

5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
    • 3-Cyano-5-fluoro-4-azaindole
    • Inchi: 1S/C8H4FN3/c9-7-2-1-6-8(12-7)5(3-10)4-11-6/h1-2,4,11H
    • InChI Key: BHZBXDBXBIUHOS-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C(C#N)=CN2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.5

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Additional information on 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

5-Fluoro-1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260384-36-8): A Comprehensive Overview

5-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260384-36-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular structure of 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile consists of a pyrrolo[3,2-b]pyridine core with a fluorine substituent at the 5-position and a cyano group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific kinases involved in cell proliferation and survival. These findings suggest that 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile could be a valuable lead compound for the development of targeted therapies for cancer.

In addition to its anticancer properties, 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can effectively cross the blood-brain barrier and modulate neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these systems with high selectivity and potency makes 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile an attractive candidate for further investigation.

The synthesis of 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile has been extensively studied, with several efficient routes reported in the literature. One notable method involves the reaction of 5-fluoropyrrole with a suitable nitrile precursor under carefully controlled conditions. This synthetic approach not only provides high yields but also allows for easy modification of the molecule to explore its structure-activity relationships (SAR).

The pharmacokinetic properties of 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile have been evaluated in various animal models. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Additionally, preliminary toxicity assessments have indicated that 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile is well-tolerated at therapeutic doses.

Clinical trials are currently underway to further investigate the safety and efficacy of 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile. Early results from phase I trials have been encouraging, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260384-36-8) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.

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